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Compound of Interest

Compound Name: Folcisteine

Cat. No.: B1329725

For laboratory professionals engaged in groundbreaking research and development, ensuring
a safe handling environment for all chemical compounds is paramount. This guide provides
essential safety and logistical information for the handling of Folcisteine, offering procedural,

step-by-step guidance to support your laboratory's safety protocols and build a foundation of
trust in your chemical handling practices.

Essential Safety Information at a Glance

Proper handling of Folcisteine begins with a clear understanding of its properties and the

necessary safety precautions. The following table summarizes key quantitative data for quick
reference.
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Property Value Citations

Molecular Formula C6HONO3S [1]

Molecular Weight 175.21 g/mol [1]
White to off-white crystalline

Appearance [2][3]
powder

Density 1.427 g/cm3 [4115]

_ _ 146-148 °C / 258-261 °C

Melting Point [2][6]
(decomposes)

Flash Point 219.3°C [5]

Solubility Soluble in water [2][3]
-20°C in a dry, well-ventilated

Recommended Storage [31[6]

area

Personal Protective Equipment (PPE) Protocol

When handling Folcisteine, a comprehensive personal protective equipment strategy is your
first line of defense against potential exposure. Adherence to these guidelines is critical to
ensure personal and environmental safety.

1. Eye and Face Protection:

o Requirement: Always wear safety glasses with side-shields that conform to EN166, NIOSH
(US), or EN 166 (EU) standards.[1][4]

o Rationale: Protects against dust particles and accidental splashes that can cause serious
eye irritation.[4][6]

2. Hand Protection:

» Requirement: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been
inspected for integrity prior to use.[4][5] Follow proper glove removal technique to avoid skin
contact.[4]
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Rationale: Prevents skin contact, as Folcisteine can cause skin irritation.[6]

. Body Protection:

Requirement: Wear a lab coat or impervious clothing to protect skin.[4][6] The type of
protective equipment should be selected based on the concentration and amount of the
substance being used.[1]

Rationale: Minimizes the risk of skin exposure from spills or splashes.

. Respiratory Protection:

Requirement: In situations where dust formation is likely, use a NIOSH-approved N95 (US)
or type P1 (EN 143) dust mask or a suitable respirator.[1][6] Ensure adequate ventilation,
such as working in a chemical fume hood.[4][6]

Rationale: Folcisteine may cause respiratory tract irritation if inhaled.[1][6]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Folcisteine from the moment it enters the lab until its final

disposal is crucial for maintaining a safe working environment.

Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1][3] The recommended storage temperature for
the powder form is -20°C.[6] Keep the container tightly closed to prevent moisture absorption
and contamination.[3][4][5]

Handling and Experimental Use:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Work in a
designated area with adequate exhaust ventilation, such as a chemical fume hood, to
minimize inhalation exposure.[4][6]
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» Weighing and Transfer: To prevent dust formation, handle Folcisteine carefully. Avoid
creating and inhaling dust.[1][4][5]

» Spill Management: In the event of a spill, evacuate personnel from the immediate area.[4]
Ventilate the area.[2] Wearing appropriate PPE, sweep up the spilled solid material and
place it into a suitable, closed container for disposal.[1][4][5] Avoid generating dust during
cleanup.[2] Do not allow the substance to enter drains.[1][5]

Disposal Plan:

o Waste Collection: Collect all waste material, including unused Folcisteine and contaminated
consumables (e.g., gloves, weighing paper), in a clearly labeled, sealed container.

o Disposal Method: Folcisteine waste should be disposed of through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[4][5] Do not dispose of
it in the sewer system or with regular trash.[4][5]

o Container Disposal: Empty containers may retain product residue and should be handled as
hazardous waste.[2] They can be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured to prevent reuse and disposed of in a sanitary landfill.[4]

Visualizing the Workflow: Safe Handling of
Folcisteine

To further clarify the operational procedures, the following diagram illustrates the logical
workflow for the safe handling of Folcisteine.
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Caption: Workflow for the safe handling of Folcisteine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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